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Compound of Interest

Compound Name: (2,4-Diethoxyphenyl)boronic acid

Cat. No.: B1316330

An In-depth Guide to the Molecular Weight of (2,4-Diethoxyphenyl)boronic Acid

This document provides a detailed breakdown of the molecular weight for (2,4-
Diethoxyphenyl)boronic acid, a compound relevant to researchers, scientists, and
professionals in the field of drug development.

Molecular Formula and Weight

(2,4-Diethoxyphenyl)boronic acid has the chemical formula C10H15sBOa.[1] Its calculated
molecular weight is approximately 210.03 g/mol .[1]

Calculation of Molecular Weight

The molecular weight is the sum of the atomic weights of all atoms in a molecule. The standard
atomic weights for the constituent elements are:

Carbon (C): approximately 12.011 amu[2]

Hydrogen (H): approximately 1.008 amul[3][4]

Boron (B): approximately 10.81 amu[5][6][7][8]

Oxygen (O): approximately 15.999 amu[9][10]

The contribution of each element to the total molecular weight is detailed in the table below.
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Element

Symbol

Count

Atomic Weight

Total
Contribution

(amu) (amu)
Carbon C 10 12.011 120.11
Hydrogen H 15 1.008 15.12
Boron B 1 10.81 10.81
Oxygen O 4 15.999 63.996
Total 210.036

Note: The calculated molecular weight of 210.036 amu is in close agreement with the

commonly cited value of 210.03 g/mol .

Elemental Composition

The following diagram illustrates the elemental composition of (2,4-Diethoxyphenyl)boronic

acid.
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Caption: Elemental composition of (2,4-Diethoxyphenyl)boronic acid.
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Please note: The request for detailed experimental protocols and signaling pathways is not

applicable to the determination of a compound's molecular weight. This information is typically

associated with biological or chemical activity studies, which are beyond the scope of this

fundamental chemical property.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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